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Compound of Interest

Compound Name: 2-amino-N-cyclopropylacetamide

Cat. No.: B111377

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Amino-N-cyclopropylacetamide, also known as N-cyclopropylglycinamide, is a versatile
chemical compound that has garnered significant attention in the field of pharmaceutical
sciences. Its unique structural features, particularly the presence of a cyclopropyl group, make
it a valuable building block in the synthesis of novel therapeutic agents. This technical guide
provides a comprehensive overview of the discovery, history, and key applications of 2-amino-
N-cyclopropylacetamide, with a focus on its role as a crucial intermediate in drug
development. While detailed historical accounts of its initial discovery are not extensively
documented in publicly available literature, its importance is evident from its application in the
synthesis of various biologically active molecules.

Chemical Properties and Data

2-Amino-N-cyclopropylacetamide is a relatively small molecule with the chemical formula
C5H10N20. Its hydrochloride salt is a common form used in research and development due to
its enhanced stability and solubility.[1]
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Property Value Source
Molecular Formula C5H10N20 [2]
Molecular Weight 114.15 g/mol [2]
CAS Number 120436-02-4 [1]
White powder (hydrochloride
Appearance [1]
salt)

_ _ 167-171 °C (hydrochloride
Melting Point [1]
salt)

N-cyclopropylglycinamide, N1-
Synonyms i ) [2]
Cyclopropylglycinamide

Synthesis and Experimental Protocols

While a specific seminal publication detailing the initial synthesis of 2-amino-N-
cyclopropylacetamide is not readily identifiable, its preparation can be inferred from general
methods for the synthesis of acetamide derivatives. A common synthetic route involves the
amidation of a protected glycine derivative with cyclopropylamine, followed by deprotection.

A plausible synthetic workflow is outlined below:
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Step 1: Protection of Glycine

Protecting Group (e.g., Boc, Cbz)

i ¢ N-Protected Glycine
( ] >
Glycine

Cyclopropylamine
Coupling Agent (e.g., DCC, EDC)

Activation & Coupling

Step 2: Amide Coupling

A\

1@ N-Protected-2-amino-
L N-cyclopropylacetamide

Deprotection

Step 3: Deprotection

Deprotection Reagent 2-Amino-N-cyclopropylacetamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Amino-N-cyclopropylacetamide: A Technical Overview
of a Key Pharmaceutical Intermediate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111377#discovery-and-history-of-2-amino-n-
cyclopropylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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